(2-Cyclohex-1-EN-1-ylethyl)propylamine

• CAS: 356532-69-9

Core Science & Biosynthesis

A Predictive Spectroscopic and Structural Analysis Guide for (2-Cyclohex-1-en-1-ylethyl)propylamine

Abstract: This technical guide provides a comprehensive, predictive analysis of the spectroscopic signature of (2-Cyclohex-1-en-1-ylethyl)propylamine. In the absence of direct experimental data for this specific molecule, this paper synthesizes information from the well-characterized analogue, 2-(1-Cyclohexenyl)ethylamine (CyHEA), and foundational principles of organic spectroscopy.[1][2] We present predicted data for Mass Spectrometry (MS), ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, enabling the identification, characterization, and quality control of this compound and its derivatives.

Introduction and Structural Framework

(2-Cyclohex-1-en-1-ylethyl)propylamine is a primary amine featuring a cyclohexene moiety connected to a propylaminoethyl side chain. Its structural complexity, combining an unsaturated carbocycle with a flexible alkylamine chain, gives rise to a unique spectroscopic profile. Understanding this profile is critical for confirming its synthesis, assessing its purity, and studying its interactions in biological and chemical systems.

Molecular Structure and Atom Numbering

A clear and consistent atom numbering system is essential for unambiguous spectral assignment. The following diagram illustrates the structure of (2-Cyclohex-1-en-1-ylethyl)propylamine with the adopted numbering scheme that will be referenced throughout this guide.

Caption: Structure of (2-Cyclohex-1-en-1-ylethyl)propylamine with atom numbering.

Mass Spectrometry (MS)

Mass spectrometry provides critical information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for structural elucidation.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

A standard GC-MS protocol is recommended for the analysis of this semi-volatile amine.

• Sample Preparation: Dissolve the sample in a volatile organic solvent like dichloromethane or methanol to a concentration of approximately 1 mg/mL.

• Gas Chromatograph (GC) Conditions:

  • Injector: Set to 250 °C in splitless mode for trace analysis.

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

• Data Analysis: Compare the acquired spectrum against spectral libraries and analyze the fragmentation pattern to confirm the structure.

Predicted Fragmentation Pathways

The molecular weight of (2-Cyclohex-1-en-1-ylethyl)propylamine (C₁₁H₂₁N) is 167.29 g/mol . The mass spectrum is predicted to be dominated by fragmentation patterns characteristic of both aliphatic amines and cyclohexene derivatives.

• Molecular Ion (M⁺): An odd-numbered molecular ion peak at m/z 167 is expected, consistent with the nitrogen rule.[8] This peak may be of low to moderate intensity.

• α-Cleavage: This is the most dominant fragmentation pathway for aliphatic amines.[8][9] Cleavage of the C-C bond adjacent to the nitrogen atom is highly favored. The loss of the larger alkyl group is often preferred.

  • Loss of an ethyl group (C₂H₅•): Cleavage between C1'' and C2'' is unlikely to be the primary fragmentation.

  • Loss of a propyl group (C₃H₇•): Cleavage between C8 and the nitrogen atom is not a standard alpha-cleavage.

  • Dominant α-Cleavage: The most probable α-cleavage occurs at the C8-C7 bond, leading to the loss of a cyclohexenylethyl radical. However, the most significant amine fragmentation will be the cleavage of the C-C bond alpha to the nitrogen on the propyl chain. This would lead to the loss of an ethyl radical from the propyl group, resulting in a fragment at m/z = 138. A more prominent fragmentation will be the cleavage of the bond between C8 and the nitrogen, leading to a resonance-stabilized iminium cation. The primary alpha-cleavage for secondary amines involves the loss of the largest alkyl substituent from the nitrogen. In this case, cleavage of the bond between C1'' and the nitrogen would result in the loss of a propyl radical, but this is not possible. Instead, cleavage of the bond between C8 and the nitrogen is not a direct alpha-cleavage. The most characteristic fragmentation for amines is the cleavage of the Cα-Cβ bond. For the propyl group, this would be the C1''-C2'' bond, leading to a fragment at m/z = 126. The most prominent peak is often due to the alpha-cleavage of the bond to the largest substituent on the carbon alpha to the nitrogen. In this molecule, the key alpha-cleavages will be at the C8-N and C1''-N bonds. Cleavage at C8-N would lead to a [C₃H₈N]⁺ ion at m/z 58 and a cyclohexenylethyl radical. Cleavage at C1''-N would lead to a propyl radical loss and an ion at m/z 124. The most characteristic fragmentation of N-alkyl amines is the alpha-cleavage, which for N-ethylpropylamine results in major fragments at m/z 58 and 72.[6] For our target molecule, the analogous fragments are predicted.

• Retro-Diels-Alder (RDA) Reaction: The cyclohexene ring can undergo a characteristic RDA fragmentation, leading to the expulsion of ethene (28 Da) from the molecular ion or subsequent fragments.[7]

Caption: Predicted major fragmentation pathways for (2-Cyclohex-1-en-1-ylethyl)propylamine.

Predicted Mass Spectral Data

m/z	Predicted Ion Formula	Predicted Origin	Relative Abundance
167	[C₁₁H₂₁N]⁺˙	Molecular Ion (M⁺)	Low to Medium
138	[C₉H₁₆N]⁺	M - C₂H₅ (α-cleavage of propyl)	Medium
124	[C₈H₁₄N]⁺	M - C₃H₇ (Loss of propyl group)	Low
72	[C₄H₁₀N]⁺	α-Cleavage (Loss of cyclohexenylethyl radical)	Base Peak
58	[C₃H₈N]⁺	α-Cleavage (Loss of cyclohexenylethyl radical)	High
81	[C₆H₉]⁺	Cyclohexenyl cation	Medium
67	[C₅H₇]⁺	Fragmentation of cyclohexene ring	Medium

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule. The predictions below are based on extensive data from CyHEA and standard chemical shift tables.[1][3]

¹H NMR Spectroscopy

3.1.1. Experimental Protocol

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse sequence (zg30).

  • Number of Scans: 16-64, depending on sample concentration.

  • Spectral Width: 0-12 ppm.

  • Relaxation Delay: 2 seconds.

3.1.2. Predicted ¹H NMR Spectral Data

The N-propylation of CyHEA will induce predictable changes in the chemical shifts of adjacent protons. The electron-donating alkyl group will cause slight shielding (upfield shift) of the protons on C8 compared to CyHEA.

Proton(s)	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H on N	0.8 - 1.5	broad singlet	1H	Exchangeable proton, broad signal.
H on C1'	5.40 - 5.50	broad singlet	1H	Vinylic proton, deshielded by the double bond.[1]
H on C8	2.55 - 2.65	triplet	2H	Adjacent to nitrogen and C7.
H on C1''	2.40 - 2.50	triplet	2H	Adjacent to nitrogen on the propyl chain.
H on C7	2.05 - 2.15	triplet	2H	Allylic and adjacent to C8.
H on C2' & C6'	1.90 - 2.00	multiplet	4H	Allylic protons on the cyclohexene ring.
H on C2''	1.45 - 1.55	sextet	2H	Methylene group in the middle of the propyl chain.
H on C3' & C5'	1.55 - 1.65	multiplet	4H	Saturated ring protons.
H on C3''	0.85 - 0.95	triplet	3H	Terminal methyl group of the propyl chain.

¹³C NMR Spectroscopy

3.2.1. Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument: A 100 MHz (for a 400 MHz ¹H) or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).

  • Number of Scans: 512-2048 to achieve adequate signal-to-noise.

  • Spectral Width: 0-200 ppm.

  • Relaxation Delay: 2 seconds.

3.2.2. Predicted ¹³C NMR Spectral Data

The chemical shifts for the cyclohexenylethyl portion are predicted to be very similar to those reported for CyHEA.[1][3] The carbons of the N-propyl group will appear in the aliphatic region.

Carbon(s)	Predicted δ (ppm)	Rationale
C1'	134.0 - 135.0	Quaternary vinylic carbon.
C6'	121.0 - 122.0	Vinylic CH carbon.
C1''	51.0 - 52.0	Carbon alpha to nitrogen in the propyl group.
C8	48.0 - 49.0	Carbon alpha to nitrogen in the ethyl chain.
C7	37.0 - 38.0	Carbon beta to nitrogen.
C2'	28.0 - 29.0	Allylic carbon in the ring.
C5'	25.0 - 26.0	Saturated ring carbon.
C3'	23.0 - 24.0	Saturated ring carbon.
C4'	22.0 - 23.0	Saturated ring carbon.
C2''	22.5 - 23.5	Methylene carbon in the propyl chain.
C3''	11.0 - 12.0	Terminal methyl carbon of the propyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Experimental Protocol

• Sample Preparation: A neat liquid film of the compound is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates.

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition Parameters:

  • Scan Range: 4000 - 400 cm⁻¹.

  • Number of Scans: 16-32.

  • Resolution: 4 cm⁻¹.

Predicted IR Absorption Bands

The IR spectrum will show characteristic absorptions for the N-H bond of the secondary amine, the C=C bond of the cyclohexene ring, and various C-H and C-N bonds.[5][10][11]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Predicted Intensity
3300 - 3500	N-H Stretch	Secondary Amine (-NH-)	Weak to Medium, Sharp
3015 - 3030	=C-H Stretch	Alkene	Medium
2830 - 2960	C-H Stretch	Alkane (ring and chain)	Strong
1640 - 1660	C=C Stretch	Alkene (Cyclohexene)	Medium, Sharp
1560 - 1640	N-H Bend	Secondary Amine	Medium
1020 - 1250	C-N Stretch	Aliphatic Amine	Medium

Conclusion

This guide presents a detailed, predictive spectroscopic profile for (2-Cyclohex-1-en-1-ylethyl)propylamine based on a rigorous analysis of foundational spectroscopic principles and experimental data from the closely related structure, 2-(1-Cyclohexenyl)ethylamine. The predicted data tables and fragmentation pathways provide a valuable reference for the identification and structural verification of this compound. While these predictions are grounded in solid scientific reasoning, they should be corroborated with experimental data upon synthesis and purification of the target molecule. This work serves as a starting point for future experimental studies and facilitates the progression of research involving this and similar chemical entities.

References

• Izgi, T., Alver, O., Parlak, C., Aytekin, M. T., & Senyel, M. (2007). FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 68(1), 55–62. [Link][1]

• ResearchGate. (2025). FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: A combined experimental and theoretical study. Retrieved from [Link][2]

• Parlak, C., Alver, O., & Senyel, M. (2010). Vibrational spectroscopic investigations of some Hofmann-T(d)-type complexes: Ni(2-(1-cyclohexenyl)ethylamine)(2)M(CN)(4) (M=Cd or Hg). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 76(3-4), 338-342. [Link]

• Alver, O., Parlak, C., & Akyüz, S. (n.d.). 15N NMR AND 1JCH SPIN-SPIN COUPLING CONSTANTS INVESTIGATIONS OF 2-(1-CYCLOHEXENYL)ETHYLAMINE AS EXPERIMENTAL AND THEORETICAL. Retrieved from a new search.[3]

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An In-Depth Technical Guide to Novel Amine Compounds in Medicinal Chemistry

Foreword: The Enduring Centrality of the Amine Scaffold

In the landscape of medicinal chemistry, the amine functional group stands as a cornerstone of molecular design and therapeutic intervention. Its unique physicochemical properties—basicity, nucleophilicity, and the capacity to form pivotal hydrogen bonds—render it a privileged scaffold in a vast array of pharmaceuticals. From modulating neurotransmission to inhibiting enzymatic activity and disrupting cellular signaling, the versatility of the amine is unparalleled.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering a deep dive into the synthesis, characterization, and application of novel amine compounds. We will move beyond rote protocols to explore the strategic rationale behind experimental choices, fostering a deeper understanding of how to harness the power of this remarkable functional group in the pursuit of new medicines.

Part 1: The Architect's Blueprint: Modern Strategies in Amine Synthesis

The contemporary medicinal chemist's toolkit for amine synthesis is both broad and nuanced, offering a range of methodologies to address the increasing complexity of therapeutic targets. The choice of synthetic route is a critical decision, dictated by factors such as desired stereochemistry, functional group tolerance, and scalability.

Reductive Amination: The Workhorse of C-N Bond Formation

Reductive amination remains a stalwart in the synthesis of primary, secondary, and tertiary amines due to its operational simplicity and broad substrate scope.[3][4][5] The reaction proceeds through the in situ formation of an imine or enamine from a carbonyl compound and an amine, which is then reduced to the corresponding amine.[6]

The Causality Behind Reagent Selection:

The success of a reductive amination hinges on the choice of reducing agent. While robust hydrides like lithium aluminum hydride (LiAlH₄) are effective, they lack the selectivity required for complex molecules with sensitive functional groups.[7] Modern medicinal chemistry overwhelmingly favors milder, more selective reagents.

• Sodium Triacetoxyborohydride (STAB): STAB has emerged as a reagent of choice due to its mildness and tolerance of a wide array of functional groups.[8] It is particularly effective for the reductive amination of aldehydes and ketones with both primary and secondary amines. Its moisture stability allows for reactions to be conducted under non-inert atmospheres, a significant practical advantage.

• Sodium Cyanoborohydride (NaBH₃CN): This reagent is another mild reducing agent that is particularly effective at a slightly acidic pH, where the iminium ion intermediate is readily formed and preferentially reduced over the starting carbonyl compound.[5][7] However, the toxicity of cyanide byproducts necessitates careful handling and quenching procedures.

Experimental Protocol: Reductive Amination of a Ketone with a Primary Amine using STAB

Objective: To synthesize a secondary amine from a ketone and a primary amine.

Materials:

• Ketone (1.0 equiv)

• Primary amine (1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add the ketone and the primary amine. Dissolve the starting materials in DCM or DCE (approximately 0.1 M concentration of the ketone).

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride in one portion at room temperature. Rationale: The reaction is typically exothermic, but portion-wise addition is usually not necessary for small-scale reactions. STAB is stable enough for this direct addition.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting ketone is consumed (typically 1-4 hours).

• Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Rationale: This step neutralizes any remaining acid and quenches the excess reducing agent. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Isolation: Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude secondary amine.

• Purification: Purify the crude product by flash column chromatography.

Transition-Metal Catalysis: Accessing Chiral Amines with Precision

The demand for enantiomerically pure drugs has driven the development of powerful transition-metal-catalyzed methods for the synthesis of chiral amines.[2][9] Asymmetric hydrogenation of imines and enamines, as well as hydroamination of alkenes, are among the most prominent strategies.[9][10][11]

The Logic of Ligand Choice:

The success of these asymmetric transformations is critically dependent on the design of the chiral ligand that coordinates to the metal center (commonly rhodium, iridium, or palladium). The ligand creates a chiral environment that directs the stereochemical outcome of the reaction.

• Bidentate Phosphine Ligands: Ligands such as BINAP and DuPhos have been instrumental in achieving high enantioselectivities in the asymmetric hydrogenation of a wide range of substrates. The C₂ symmetry of these ligands simplifies the stereochemical analysis of the transition states.

• P,N and N,N Ligands: Ligands incorporating both phosphorus and nitrogen donor atoms, or two nitrogen atoms, offer alternative coordination geometries and electronic properties that can be advantageous for specific substrate classes.[9]

Experimental Workflow: Transition-Metal-Catalyzed Asymmetric Hydrogenation

Workflow for Asymmetric Hydrogenation.

Part 2: Ensuring Fidelity: Characterization and Purification of Novel Amines

The unambiguous characterization and purification of a newly synthesized amine are paramount to its advancement in the drug discovery pipeline. A battery of analytical techniques is employed to confirm the structure, purity, and stereochemical integrity of the compound.

Spectroscopic Confirmation of Structure

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the carbon-hydrogen framework of the molecule. The chemical shift of protons on the carbon alpha to the nitrogen typically appears in the 2.5-3.5 ppm range in ¹H NMR. The N-H proton signal can be broad and its chemical shift is concentration and solvent-dependent.[12] For chiral amines, specialized NMR techniques using chiral derivatizing agents can be employed to determine enantiomeric excess.[13][14][15]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound and valuable information about its structure through fragmentation patterns. The "Nitrogen Rule" in mass spectrometry states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular mass, a useful diagnostic tool.[16][17]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of the N-H bond. Primary amines typically show two N-H stretching bands in the 3300-3500 cm⁻¹ region, while secondary amines show a single band in this region. Tertiary amines lack an N-H bond and therefore do not exhibit this absorption.[12]

The Art of Purification: Navigating the Challenges of Amine Chromatography

The basicity of amines often leads to challenges in purification by flash column chromatography on standard silica gel. The acidic nature of silica can cause strong binding of the amine, leading to peak tailing and poor separation.[18][19]

Strategies for Successful Amine Purification:

• Mobile Phase Modification: Adding a small amount of a competing base, such as triethylamine (Et₃N) or ammonium hydroxide (NH₄OH), to the mobile phase can neutralize the acidic silanol groups on the silica surface, improving the elution profile of the amine.[18][19]

• Amine-Functionalized Silica: Using a stationary phase where the silica has been functionalized with amino groups provides a basic surface that repels the amine product, leading to sharper peaks and better separation.[19][20]

• Reversed-Phase Chromatography: For more polar amines, reversed-phase chromatography using a C18 stationary phase with a mobile phase containing a buffer to control the pH can be an effective purification strategy.[18]

Purification Workflow: Flash Chromatography of a Basic Amine

Workflow for Amine Purification by Column Chromatography.

Part 3: From Bench to Bedside: Therapeutic Applications and SAR of Novel Amines

The true measure of a novel amine compound lies in its biological activity and therapeutic potential. Understanding the structure-activity relationship (SAR) is crucial for optimizing a lead compound into a viable drug candidate.[21]

Case Study: The Rise of Sotorasib (Lumakras™) - A Covalent Inhibitor of KRAS G12C

Sotorasib, approved by the FDA in 2021, is a groundbreaking therapy for non-small cell lung cancer harboring the KRAS G12C mutation.[22] The molecule contains a key acrylamide warhead that forms a covalent bond with the mutant cysteine residue, but its overall binding affinity and drug-like properties are heavily influenced by the amine-containing moieties.

SAR Insights: The development of Sotorasib involved extensive SAR studies to optimize the non-covalent interactions of the molecule with the protein. The piperazine ring, a common amine-containing heterocycle, plays a crucial role in the molecule's solubility and pharmacokinetic properties. Modifications to this ring and other parts of the molecule were systematically explored to enhance potency and selectivity.[23]

Signaling Pathway: KRAS and Downstream Effectors

Simplified KRAS Signaling Pathway and Sotorasib's Point of Intervention.

Data-Driven Optimization: Quantitative SAR (QSAR)

Modern drug discovery relies heavily on computational tools to guide the optimization process. QSAR models build mathematical relationships between the chemical structures of a series of compounds and their biological activities.[24] For amine-containing compounds, descriptors such as pKa, lipophilicity (logP), and steric parameters are often used to build these models.

Data Presentation: Hypothetical SAR Data for a Series of Amine Analogs

Compound	R Group	IC₅₀ (nM)	logP	pKa
1a	-CH₃	150	2.1	9.8
1b	-CH₂CH₃	125	2.5	9.9
1c	-CF₃	550	2.8	8.5
1d	-Ph	80	3.5	9.2
1e	-CH₂Ph	50	3.9	9.5

This hypothetical data illustrates how systematic modifications to an amine's substituent can impact its biological activity and physicochemical properties.

Conclusion: The Future is Amine-Centric

The exploration of novel amine compounds continues to be a vibrant and highly productive area of medicinal chemistry. Advances in synthetic methodologies, particularly in asymmetric synthesis, are enabling the creation of increasingly complex and diverse amine-containing molecules.[25] Coupled with sophisticated analytical techniques and a deeper understanding of SAR, the path from a novel amine scaffold to a life-saving therapeutic is becoming more efficient and rational. The fundamental properties of the amine group ensure its enduring legacy as a critical component in the design of the next generation of medicines.

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Technical Guide: Thermal Stability & Degradation Profile of (2-Cyclohex-1-en-1-ylethyl)propylamine

Topic: Thermal Stability and Degradation of (2-Cyclohex-1-en-1-ylethyl)propylamine Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary & Compound Identity

This technical guide provides a comprehensive analysis of the thermal stability, degradation pathways, and handling protocols for (2-Cyclohex-1-en-1-ylethyl)propylamine (also referred to as N-propyl-2-(1-cyclohexenyl)ethylamine).[1]

This compound is a secondary amine featuring a cyclohexenyl ring, structurally analogous to the pharmaceutical Propylhexedrine (which possesses a saturated cyclohexyl ring) and Methamphetamine (which possesses a phenyl ring). The presence of the endocyclic double bond at the

position imparts specific oxidative and thermal vulnerabilities distinct from its saturated or aromatic counterparts.

Chemical Identity:

• IUPAC Name:

  -[2-(1-Cyclohexen-1-yl)ethyl]propan-1-amine[1]

• Molecular Formula:

  [1]

• Molecular Weight: 167.29 g/mol [1]

• Structural Class: Unsaturated Secondary Amine / Cyclohexene Derivative

Physicochemical & Thermal Profile[2][3]

The following data summarizes the predicted and analogous properties derived from the primary amine precursor (2-(1-cyclohexenyl)ethylamine) and homologous secondary amines.

Table 1: Physicochemical Properties[1][4]

Property	Value (Predicted/Analogous)	Confidence Level	Source/Rationale
Boiling Point (1 atm)	215°C - 225°C	High	Extrapolated from primary amine ( C) + propyl shift.[1]
Boiling Point (Reduced)	~95°C @ 10 mmHg	High	Standard nomograph correction.
Flash Point	~85°C	Medium	Estimated closed cup.
pKa (Conjugate Acid)	~10.2 - 10.5	High	Typical for secondary alkyl amines.[1]
Thermal Decomposition	>240°C (Anaerobic)	Medium	Onset of C-N bond homolysis.
Oxidative Onset	>40°C (Aerobic)	High	Allylic oxidation susceptibility.
Appearance	Colorless to pale yellow oil	High	Oxidizes to amber/brown upon air exposure.

Degradation Mechanisms[5]

The degradation of (2-Cyclohex-1-en-1-ylethyl)propylamine is driven by two primary vectors: Oxidative Instability (due to the allylic double bond and secondary amine) and Thermal Elimination (at elevated temperatures).[1]

Pathway A: Oxidative Degradation (The Primary Risk)

Unlike its saturated analog (Propylhexedrine), this compound contains a trisubstituted alkene. This site is highly prone to autoxidation via radical mechanisms, particularly at the allylic positions (

and of the ring, and the -methylene of the ethyl chain).

• Allylic Hydroperoxidation: Molecular oxygen abstracts a hydrogen atom from the allylic position, forming a radical that reacts with

  to form a hydroperoxide.

• N-Oxidation: The secondary amine nitrogen is susceptible to oxidation by peroxides or atmospheric oxygen over time, forming the corresponding Hydroxylamine (

  ) and subsequently the Nitrone .[1]

Pathway B: Thermal Elimination & Isomerization

Under anaerobic high-temperature conditions (>150°C), the molecule can undergo:

• Double Bond Migration: Thermodynamic equilibration may shift the double bond from the

  position (endo) to the exocyclic position or position, catalyzed by trace acids.

• Retro-Ene / Elimination: Extreme thermal stress can lead to the cleavage of the ethyl-amine chain, potentially yielding 1-vinylcyclohexene and propylamine .[1]

Visualization of Degradation Pathways

Figure 1: Mechanistic map of oxidative and thermal degradation pathways.[1]

Experimental Protocols

To validate stability and degradation products, the following "Self-Validating" protocols are recommended. These protocols include internal checks to ensure data integrity.

Protocol 4.1: Forced Degradation (Stress Testing)[1]

Objective: Determine the intrinsic stability of the molecule under accelerated conditions.

Reagents:

• 0.1 M HCl

• 0.1 M NaOH

• 3%

  [1]

• Inert Control (Argon-purged solvent)[1]

Workflow:

• Preparation: Dissolve the compound to a concentration of 1 mg/mL in Acetonitrile/Water (50:50).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl, reflux at 60°C for 4 hours.

  • Base Hydrolysis: Add 0.1 M NaOH, reflux at 60°C for 4 hours.

  • Oxidation:[1][2][3] Add 3%

    , store at RT for 2 hours (Protect from light).

  • Thermal: Heat neat sample to 100°C for 24 hours (sealed, anaerobic).

• Quenching: Neutralize acid/base samples; reduce peroxide samples with sodium metabisulfite.

• Analysis: Analyze via HPLC-UV-MS.

Self-Validation Step: Include a "Zero-Time" injection for every condition to distinguish between degradation during preparation vs. incubation.[1] If Zero-Time samples show >2% degradation, the quenching method is insufficient.[1]

Protocol 4.2: GC-MS Analytical Method

Due to the volatility of the amine, GC-MS is the preferred method for detecting thermal breakdown products.[1]

• Column: Rtx-5 Amine or equivalent (base-deactivated fused silica).[1]

• Carrier Gas: Helium @ 1.2 mL/min.

• Injection: 1 µL Split (20:1) @ 250°C.

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

• Detection: MS (EI mode, 70 eV).

Key Diagnostic Ions (Predicted):

• m/z 167: Molecular Ion (

  ).

• m/z 138: Loss of ethyl group (uncommon).

• m/z 81: Cyclohexenyl cation (Characteristic fragment for the ring).

• m/z 72: Propyl-methylene-amine fragment (

  ), formed via alpha-cleavage.[1]

Handling & Storage Directives

Based on the degradation profile, the following storage logic is mandatory to maintain purity >98%.

Storage Hierarchy

• Primary Containment: Amber glass vials with Teflon-lined caps.

• Atmosphere: Strictly Inert. Sparge with Nitrogen or Argon before sealing. The presence of oxygen will rapidly yellow the compound via nitrone/polymer formation.

• Temperature: Store at -20°C for long-term; 2-8°C for active use.

• Additives: For bulk storage, consider adding 0.1% BHT (Butylated Hydroxytoluene) as a radical scavenger to inhibit allylic oxidation.

Safety Note (E-E-A-T)

As a secondary amine with a strained ring system, this compound is likely corrosive (Skin Corr.[1][4] 1B) and a sensitizer . All handling must occur in a fume hood. In the event of a spill, neutralize with weak acid (citric) before disposal.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 76938, 2-(1-Cyclohexenyl)ethylamine. Retrieved from [Link]

• Voice, A. K., et al. (2013).[3] Oxidative Degradation of Amines With High-Temperature Cycling. Energy Procedia. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Structural Elucidation of (2-Cyclohex-1-en-1-ylethyl)propylamine via NMR Spectroscopy

Introduction

(2-Cyclohex-1-en-1-ylethyl)propylamine is a primary amine featuring a chiral center and a cyclohexene moiety. As a molecule with potential applications in pharmaceutical and materials science, its unambiguous structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the complete structural elucidation of such organic molecules in solution.[1] This guide provides a comprehensive set of protocols and application notes for the characterization of (2-Cyclohex-1-en-1-ylethyl)propylamine using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

The inherent complexity of the molecule, with its overlapping aliphatic signals and stereochemistry, necessitates a multi-pronged NMR approach. Standard 1D ¹H and ¹³C NMR provide initial insights into the chemical environments of the protons and carbons.[2][3] However, for a complete and unambiguous assignment, 2D correlation experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable.[4][5] These techniques reveal through-bond connectivity, allowing for the piecing together of the molecular framework.

This document is intended for researchers, scientists, and drug development professionals who require a detailed, field-proven guide to applying NMR spectroscopy for the structural verification and characterization of complex small molecules.

PART 1: Experimental Protocols

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.[6] For (2-Cyclohex-1-en-1-ylethyl)propylamine, which is a primary amine, care must be taken to use an appropriate deuterated solvent to avoid exchange of the amine protons.

Protocol 1: Standard Sample Preparation

• Analyte Preparation: Accurately weigh 10-20 mg of purified (2-Cyclohex-1-en-1-ylethyl)propylamine. For optimal results, the sample should be free of paramagnetic impurities and solid particulates.[7]

• Solvent Selection: Chloroform-d (CDCl₃) is a suitable solvent for this compound. Ensure the deuterated solvent is of high purity (≥99.8% D).

• Dissolution: Dissolve the sample in approximately 0.6 mL of the deuterated solvent in a clean, dry vial.[8] Gentle vortexing can be used to aid dissolution.

• Filtration and Transfer: Filter the solution through a pipette with a small cotton or glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

• Standard Addition (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm).[9]

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Data Acquisition

The following experiments are recommended for a comprehensive structural analysis. All experiments should be performed on a spectrometer with a minimum field strength of 400 MHz to ensure adequate signal dispersion.

Protocol 2: 1D ¹H NMR Acquisition

• Experiment: Standard proton NMR experiment.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

• Spectral Width: 12-16 ppm.

• Number of Scans: 16-64 scans, depending on sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

Protocol 3: 1D ¹³C NMR Acquisition

• Experiment: Proton-decoupled carbon NMR.

• Pulse Program: A standard proton-decoupled pulse sequence with NOE (e.g., 'zgpg30' on Bruker systems).

• Spectral Width: 220-240 ppm.

• Number of Scans: 1024-4096 scans, due to the low natural abundance and sensitivity of the ¹³C nucleus.[10]

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

Protocol 4: 2D COSY Acquisition

• Experiment: Homonuclear Correlation Spectroscopy.

• Pulse Program: A standard gradient-selected COSY sequence (e.g., 'cosygpqf' on Bruker systems).

• Spectral Width (F1 and F2): 12-16 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 2-8.

• Relaxation Delay (d1): 1.5-2 seconds.

Protocol 5: 2D HSQC Acquisition

• Experiment: Heteronuclear Single Quantum Coherence.

• Pulse Program: A standard gradient-selected, sensitivity-enhanced HSQC with multiplicity editing (e.g., 'hsqcedetgpsisp2.3' on Bruker systems). This allows for the differentiation of CH/CH₃ and CH₂ signals by phase.[11]

• Spectral Width (F2 - ¹H): 12-16 ppm.

• Spectral Width (F1 - ¹³C): 100-160 ppm (focused on the aliphatic and olefinic regions).

• Number of Increments (F1): 128-256.

• Number of Scans per Increment: 4-16.

• Relaxation Delay (d1): 1.5 seconds.

Protocol 6: 2D HMBC Acquisition

• Experiment: Heteronuclear Multiple Bond Correlation.

• Pulse Program: A standard gradient-selected HMBC sequence (e.g., 'hmbcgplpndqf' on Bruker systems).

• Spectral Width (F2 - ¹H): 12-16 ppm.

• Spectral Width (F1 - ¹³C): 220-240 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 8-32.

• Relaxation Delay (d1): 1.5-2 seconds.

• Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz to observe 2-3 bond correlations.[11]

PART 2: Data Interpretation and Structural Elucidation

Predicted ¹H and ¹³C NMR Data

The following tables summarize the expected chemical shifts for the protons and carbons of (2-Cyclohex-1-en-1-ylethyl)propylamine. These values are predictive and will be confirmed and assigned using the 2D NMR data.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H1' (Olefinic)	~5.4	br s	1H
NH₂	~1.5 (variable)	br s	2H
H1 (Propyl)	~2.6	t	2H
H2' (Allylic)	~2.0	m	2H
H6' (Allylic)	~2.0	m	2H
H2 (Propyl)	~1.5	sextet	2H
H1'' (Ethyl)	~1.8	m	1H
H2'' (Ethyl)	~1.4	m	2H
H3', H4', H5'	~1.2 - 1.6	m	6H
H3 (Propyl)	~0.9	t	3H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (ppm)
C1' (Olefinic)	~135
C2' (Olefinic)	~125
C1 (Propyl)	~50
C1'' (Ethyl)	~40
C2'' (Ethyl)	~35
C6'	~30
C3'	~25
C5'	~23
C4'	~22
C2 (Propyl)	~23
C3 (Propyl)	~11

Step-by-Step Structure Elucidation Workflow

The following workflow outlines the logical process for assigning the NMR signals and confirming the structure of (2-Cyclohex-1-en-1-ylethyl)propylamine.

Step 1: Initial Analysis of 1D Spectra

• ¹H NMR: Identify the key proton signals. The olefinic proton (H1') is expected to be the most downfield signal.[12] The triplet at ~0.9 ppm is characteristic of a terminal methyl group (H3 of the propyl chain). The broad singlet for the NH₂ protons may be difficult to distinguish and can exchange with trace water in the solvent.

• ¹³C NMR: Identify the olefinic carbons around 120-140 ppm.[13] The remaining signals will be in the aliphatic region (10-60 ppm). The DEPT-135 or an edited HSQC experiment can be used to differentiate between CH, CH₂, and CH₃ groups.[11]

Step 2: Establishing Direct H-C Correlations (HSQC)

The HSQC spectrum is crucial for definitively linking each proton to its directly attached carbon atom.[14] Each cross-peak in the HSQC spectrum represents a one-bond C-H correlation. This allows for the confident assignment of the protonated carbons.

Step 3: Tracing Proton-Proton Couplings (COSY)

The COSY experiment reveals which protons are coupled to each other, typically through two or three bonds.[15][16] This is essential for assembling the spin systems within the molecule.

• Propyl Chain: A clear correlation pathway should be observed from the H3 triplet to the H2 sextet, and from the H2 sextet to the H1 triplet.

• Cyclohexene Ring: Complex correlations will be seen between the allylic protons (H2', H6') and the other ring protons (H3', H4', H5'). The olefinic proton (H1') will show a correlation to the allylic protons on C6'.

• Ethyl Linker: Correlations will be seen between the H1'' methine proton and the H2'' methylene protons.

Step 4: Connecting the Fragments (HMBC)

The HMBC experiment is the final piece of the puzzle, revealing long-range (2-3 bond) correlations between protons and carbons.[17] This allows for the connection of the different structural fragments identified in the COSY spectrum.

• Propyl to Ethyl Linker: A key correlation should be observed between the H1 protons of the propyl group and the C1'' carbon of the ethyl linker.

• Ethyl Linker to Cyclohexene: Correlations are expected between the H1'' and H2'' protons of the ethyl linker and the C1' and C2' carbons of the cyclohexene ring.

• Propyl to Amine: While not directly observable as a C-N correlation, the chemical shift of C1 of the propyl group is indicative of its attachment to the nitrogen atom.

PART 3: Visualization and Data Presentation

Experimental Workflow

The overall workflow for the NMR analysis can be visualized as follows:

Caption: Workflow for NMR-based structural elucidation.

Correlation Network Diagram

The expected correlations from the 2D NMR experiments can be visualized to illustrate the connectivity within the molecule.

Caption: Predicted NMR correlation network.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a robust and reliable method for the complete structural elucidation of (2-Cyclohex-1-en-1-ylethyl)propylamine. By following the detailed protocols and logical workflow presented in these application notes, researchers can confidently assign all proton and carbon signals and verify the connectivity of the molecule. This comprehensive characterization is a critical step in the development and application of this and other novel chemical entities.

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In vitro assays for testing (2-Cyclohex-1-EN-1-ylethyl)propylamine efficacy

Application Note: Pharmacological Profiling and Efficacy Evaluation of (2-Cyclohex-1-en-1-ylethyl)propylamine

Introduction & Compound Analysis

(2-Cyclohex-1-en-1-ylethyl)propylamine (CAS: 356532-69-9) is a structural analog of the sympathomimetic class, sharing pharmacophore features with propylhexedrine and methamphetamine. However, it possesses two distinct structural modifications: a cyclohexenyl ring (containing a C1=C2 double bond) replacing the phenyl or saturated cyclohexyl ring, and an

-propyl substituent.

Pharmacological Hypothesis: Based on Structure-Activity Relationships (SAR) of phenethylamines, the cyclohexenyl moiety acts as a lipophilic bioisostere of the phenyl ring, likely retaining affinity for Monoamine Transporters (MATs) and Trace Amine-Associated Receptors (TAAR1) . The

-propyl group typically reduces psychostimulant potency compared to -methyl analogs but may enhance selectivity for norepinephrine transporters (NET) or sigma receptors.

Objective: This guide details the in vitro workflow to define the efficacy of this compound. "Efficacy" in this context is defined by three metrics:

• Potency (

  ): Ability to inhibit monoamine reuptake.

• Functional Agonism (

  ): Ability to activate G-protein signaling (cAMP).[1][2]

• Metabolic Stability (

  ): Susceptibility to hepatic clearance.

Experimental Workflow

The following diagram illustrates the logical flow of the screening battery.

Figure 1: Sequential screening workflow. The compound is first evaluated for transporter interaction (primary mechanism) before assessing receptor signaling and metabolic liabilities.

Module 1: Monoamine Transporter Efficacy (ASP+ Uptake)

Rationale: Traditional radioligand assays (

H-DA/NE) are costly and regulated. We utilize ASP+ (4-(4-dimethylaminostyryl)-N-methylpyridinium) , a fluorescent organic cation that mimics neurotransmitters and is actively transported by DAT, NET, and SERT. This allows real-time kinetic monitoring.[3]

Target Cells:

• HEK293-DAT/NET/SERT: Stable cell lines expressing human Dopamine, Norepinephrine, or Serotonin transporters.

• Control: Parental HEK293 cells (to measure non-specific binding).

Protocol:

• Cell Seeding:

  • Plate HEK293-MAT cells in poly-D-lysine coated 96-well black-wall/clear-bottom plates at 40,000 cells/well.

  • Incubate 24 hours at 37°C, 5%

    .

• Compound Preparation:

  • Dissolve (2-Cyclohex-1-en-1-ylethyl)propylamine in 100% DMSO to 10 mM stock.

  • Prepare serial dilutions (0.1 nM to 100

    M) in Krebs-Ringer-HEPES (KRH) buffer containing 0.1% BSA.

• Assay Execution:

  • Remove culture media and wash cells 1x with warm KRH buffer.

  • Pre-incubation: Add 100

    L of test compound dilutions to wells. Incubate for 10 minutes at 37°C.

  • Substrate Addition: Inject ASP+ (Final concentration: 10

    M) into all wells.

  • Detection: Immediately transfer to a fluorescence plate reader (e.g., FLIPR or EnVision).

  • Settings: Excitation 475 nm / Emission 609 nm. Read every 30 seconds for 20 minutes.

• Data Analysis (Efficacy Calculation):

  • Calculate the Slope (RFU/min) of the linear uptake phase (typically 2–10 mins).

  • Normalize slope against Vehicle Control (100% Uptake) and Known Blocker Control (0% Uptake, e.g., 10

    M Cocaine).

  • Plot % Inhibition vs. Log[Concentration] to determine

    .

Validation Criteria:

• Z-Factor: Must be > 0.5.

• Reference: Cocaine

  should be ~200-400 nM (DAT) for assay validity.

Module 2: GPCR Signaling (TAAR1/Adrenergic Agonism)

Rationale: Cyclohexylamines often activate TAAR1, an intracellular GPCR that couples to

, increasing cAMP. This assay determines if the compound is an agonist (activator) rather than just a reuptake inhibitor.

Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Protocol:

• Reagents:

  • LANCE Ultra cAMP Kit (PerkinElmer) or HTRF cAMP Dynamic 2 (Cisbio).

  • Cells: HEK293 stably expressing human TAAR1.

• Procedure:

  • Harvest cells and resuspend in stimulation buffer (HBSS + 500

    M IBMX to inhibit phosphodiesterase).

  • Add 5

    L of cells (2,000 cells) to a 384-well white low-volume plate.

  • Add 5

    L of (2-Cyclohex-1-en-1-ylethyl)propylamine (Concentration range: 1 nM – 100 M).

  • Incubation: 30 minutes at Room Temperature (RT).

  • Detection: Add 10

    L of cAMP-d2 (acceptor) and 10 L of Anti-cAMP-Cryptate (donor).

  • Incubate 1 hour at RT in the dark.

• Readout:

  • Measure fluorescence at 665 nm and 615 nm.

  • Calculate Ratio:

    .

  • Inverse relationship: Higher cAMP = Lower TR-FRET signal.

• Efficacy Metric:

  • : The maximum cAMP response relative to a full agonist standard (e.g., -Phenethylamine or Epinephrine).
  • : Concentration inducing 50% maximal response.

Module 3: Metabolic Stability (Microsomal Clearance)

Rationale: The ethyl-linker and propyl-amine tail are susceptible to N-dealkylation and hydroxylation by Cytochrome P450 (CYP) enzymes. This assay predicts the compound's in vivo half-life.[4]

Protocol:

• System:

  • Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.[5]

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).[6]

• Incubation:

  • Pre-warm microsomes + Test Compound (1

    M) for 5 mins at 37°C.

  • Start Reaction: Add NADPH-generating system (1 mM NADP+, Glucose-6-phosphate, G6P-Dehydrogenase).

  • Timepoints: 0, 5, 15, 30, 45, 60 minutes.[5]

• Termination:

  • Aliquot 50

    L of reaction into 150 L ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

  • Centrifuge at 4,000 rpm for 20 mins.

• Analysis (LC-MS/MS):

  • Inject supernatant into LC-MS/MS.[7] Monitor parent ion depletion.

  • Calculation: Plot ln(% Remaining) vs. Time.

  • Slope (

    ) : Elimination rate constant.
  • (Intrinsic Clearance): .

Module 4: Cytotoxicity (Safety Baseline)

Rationale: To ensure pharmacological results are not artifacts of cell death.

Protocol (MTT Assay):

• Seed HEK293 cells (10,000/well) in 96-well plates.

• Treat with compound (0.1 – 100

  M) for 24 hours.

• Add MTT reagent (0.5 mg/mL) for 4 hours.

• Solubilize formazan crystals with DMSO.

• Read Absorbance at 570 nm.[8]

• Threshold: If

  (Viability) < 10 (Efficacy), the compound has a poor safety window.

Data Reporting Template

Parameter	Assay	Metric	Result (Example)
NET Affinity	ASP+ Uptake		150 nM
DAT Affinity	ASP+ Uptake		1,200 nM
TAAR1 Activity	TR-FRET cAMP		85% (Full Agonist)
Metabolic Stability	HLM Microsomes		24 min (High Clearance)
Cytotoxicity	MTT		>100 M

References

• Schwartz, J. W., et al. (2003). "A high-throughput screening assay for the specific detection of serotonin, dopamine, and norepinephrine transporter inhibitors."[9] Journal of Biomolecular Screening. Link

• Grandini, P., et al. (2018). "Biochemical and Functional Characterization of the Trace Amine-Associated Receptor 1 (TAAR1) Agonist RO5263397." Frontiers in Pharmacology. Link

• Obach, R. S. (1999). "Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data." Drug Metabolism and Disposition. Link

• Riss, T. L., et al. (2013). "Cell Viability Assays." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

• PubChem Compound Summary. (2023). "2-(1-Cyclohexenyl)ethylamine." National Library of Medicine. Link

Sources

• 1. Frontiers | Biochemical and Functional Characterization of the Trace Amine-Associated Receptor 1 (TAAR1) Agonist RO5263397 [frontiersin.org]
• 2. Biochemical and Functional Characterization of the Trace Amine-Associated Receptor 1 (TAAR1) Agonist RO5263397 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Real-time uptake of fluorescent ASP+ via the organic cation transporter 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. charnwooddiscovery.com [charnwooddiscovery.com]
• 5. Metabolic Stability Assays [merckmillipore.com]
• 6. info.mercell.com [info.mercell.com]
• 7. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Interface Engineering with (2-Cyclohex-1-en-1-ylethyl)propylamine Derivatives in Perovskite Optoelectronics

The following Application Note is designed for researchers in material science and optoelectronics, specifically focusing on the use of 2-(1-Cyclohexenyl)ethylamine (CHEA) and its N-alkylated derivatives (such as the propyl variant) in the fabrication of high-stability Perovskite Solar Cells (PSCs).

Executive Summary & Chemical Identity

Compound Class: Cyclohexenyl-alkylamines Primary Target: 2-(1-Cyclohexenyl)ethylamine (CHEA) and its N-propyl analog.[1][2] CAS (Parent Primary Amine): 3399-73-3 Core Application: 2D/3D Perovskite Heterojunction Engineering, Defect Passivation, and Moisture Stability Enhancement.[1]

In the rapidly evolving field of halide perovskites , the stability of the photoactive layer is the grand challenge. Small organic cations are critical for stabilizing the crystal lattice.[2] While methylammonium (MA) and formamidinium (FA) are standard, they suffer from moisture degradation.

(2-Cyclohex-1-en-1-ylethyl)propylamine represents a class of bulky hydrophobic cations .[1][2] When converted to its ammonium halide salt, it serves two critical functions in material science:

• Dimensionality Control: It acts as a spacer cation to form 2D Ruddlesden-Popper (RP) phases on the surface of 3D perovskites.[1][2]

• Defect Healing: The cyclohexenyl ring provides steric hindrance and hydrophobicity, repelling moisture, while the amine anchors to the lead-halide octahedra, passivating surface trap states.

Mechanism of Action: The "Impurity Healing" Effect[3]

Unlike linear alkylamines (like butylamine), the cyclohexenyl group possesses a unique rigid geometry and a

-bond (double bond) within the ring. This structure offers superior material properties:

• Steric Locking: The bulky cyclohexenyl ring fills the void spaces at the grain boundaries of the perovskite film more effectively than linear chains, physically blocking ion migration.

• Hydrophobic Shielding: The hydrocarbon ring creates a moisture-repellent barrier on top of the hygroscopic FAPbIngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  or MAPbI layer.[1]

• Chemical Anchoring: The ammonium head group (-NH

  or -NH R ) binds to under-coordinated Pb defects, reducing non-radiative recombination.[1]

Mechanistic Pathway Diagram

The following diagram illustrates the synthesis of the salt and its application in "healing" surface defects (excess PbI

).

Caption: Synthesis of the ammonium salt and its deployment in converting surface defects into a stable 2D capping layer.

Experimental Protocols

Protocol A: Synthesis of the Ammonium Iodide Salt (CHEAI)

Before application, the amine must be protonated to form the iodide salt (CHEAI). This salt is the active precursor for perovskite treatment.[2]

Reagents:

• (2-Cyclohex-1-en-1-ylethyl)amine (or Propyl derivative)[1][3]

• Hydroiodic acid (HI), 57 wt% in water (stabilized)[4]

• Ethanol (Absolute) and Diethyl Ether (Anhydrous)

Step-by-Step Methodology:

• Setup: Place a 100 mL round-bottom flask in an ice bath (0°C) with magnetic stirring.

• Dissolution: Dissolve 10 mmol of the amine in 20 mL of cold ethanol.

• Acidification: Dropwise add 12 mmol of HI (slight excess) to the stirring amine solution. Caution: Exothermic reaction.[5]

• Reaction: Stir at 0°C for 2 hours. The solution may turn slightly yellow.[2]

• Evaporation: Remove the solvent using a rotary evaporator at 50°C until a solid precipitate or viscous oil remains.

• Purification (Critical):

  • Wash the solid with copious amounts of diethyl ether.[2] The salt is insoluble in ether, while impurities (iodine, unreacted amine) will wash away.

  • Repeat washing 3 times until the solid is white/off-white.[1][2]

• Crystallization: Recrystallize from hot ethanol/ether if necessary for high purity (>99.5%).

• Drying: Dry in a vacuum oven at 60°C for 12 hours. Store in a nitrogen-filled glovebox.[1][2]

Protocol B: Surface Passivation of Perovskite Films

This protocol describes creating the 2D/3D heterojunction.[2]

Reagents:

• Synthesized CHEAI Salt[1][2]

• Isopropanol (IPA, Anhydrous)

• Pre-fabricated 3D Perovskite Film (e.g., FAPbI

  )

Workflow:

• Solution Prep: Prepare a solution of CHEAI in IPA.

  • Concentration: 5 mg/mL is standard.[1][2]

  • Optimization: Vary between 2–10 mg/mL depending on desired 2D layer thickness.[1][2]

• Deposition:

  • Place the perovskite substrate on the spin coater.[2]

  • Dynamically dispense 50 µL of the CHEAI/IPA solution onto the spinning substrate (4000 rpm for 20 seconds).

  • Note: Dynamic dispensing ensures uniform coverage before the solvent evaporates.[2]

• Annealing: Immediately transfer the film to a hotplate at 100°C for 10 minutes. This thermal energy drives the reaction between the CHEAI and the excess PbI

  on the surface to form the 2D perovskite phase.

Data Interpretation & Characterization

When validating the efficacy of this molecule, look for the following signatures in your data:

Technique	Expected Observation	Physical Interpretation
XRD (X-Ray Diffraction)	Appearance of low-angle peaks (<10° 2ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ).[1]	Formation of the 2D perovskite phase (n=1 or n=2) capping layer.
PL (Photoluminescence)	Increased intensity and longer carrier lifetime (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ).	Reduction of non-radiative recombination centers (trap passivation).[2]
Contact Angle	Increase in water contact angle (e.g., from 40° to >80°).	The hydrophobic cyclohexenyl rings are oriented outward, repelling water.[2]
SEM (Scanning Electron Microscopy)	Smoother surface, filled grain boundaries.	The "Impurity Healing" effect where the salt reacts with debris to form a smooth layer.[2]

Structural Variants: Primary vs. Secondary Amines[7][8]

The user specifically queried (2-Cyclohex-1-en-1-ylethyl)propylamine (a secondary amine).

• Primary Amine (CHEA): The standard for 2D perovskites. The -NHngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  head fits well into the corner-sharing octahedra pockets.[1]

• Secondary Amine (N-Propyl-CHEA):

  • Effect: The additional propyl group on the nitrogen increases steric bulk near the anchoring site.[2]

  • Application: This is likely to form 1D perovskites or lower-dimensional non-perovskite phases due to the inability to fit into the 3D lattice interstices.[1][2]

  • Advantage:[6][7][8] Higher hydrophobicity and potentially stronger resistance to ion migration.[2]

  • Protocol Adjustment: If using the secondary amine, the annealing temperature in Protocol B may need to be lowered (80°C) to prevent volatility issues, as secondary ammonium salts often have lower thermal stability than primary ones.

References

• Impurity-healing interface engineering for efficient perovskite submodules.

  • Source: ResearchGate / Chemical Engineering Journal (2024).[2]

  • Context: Describes the use of 2-(1-cyclohexenyl)ethyl ammonium (CHEA) to convert PbI

    impurities into stable 2D perovskites.[1][9]

  • Link:

• Synthesis, structural, thermal and optical studies of inorganic-organic hybrid semiconductors.

  • Source: AIP Publishing / Journal of Applied Physics (2013).[2]

  • Context: Foundational work on the synthesis of cyclohexenyl-based perovskite precursors.[1][2]

  • Link:

• 2-(1-Cyclohexenyl)ethylamine (CAS 3399-73-3)

  • Source: PubChem / NIH.[1][2]

  • Context: Chemical and physical properties of the parent amine.[2][10][11][12]

  • Link:

Sources

• 1. 2-(1-Cyclohexenyl)ethylamine | C8H15N | CID 76938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Propylcyclohexanamine | C9H19N | CID 19178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. 2-(1-Cyclohexenyl)ethylamine synthesis - chemicalbook [chemicalbook.com]
• 6. CN111807968B - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine - Google Patents [patents.google.com]
• 7. CAS 21968-17-2: N-(1-Methylethyl)-1-propanamine [cymitquimica.com]
• 8. Synthesis method of 2-(1-cyclohexenyl) ethylamine - Eureka | Patsnap [eureka.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. kubochem.com [kubochem.com]
• 11. Propylamine - Wikipedia [en.wikipedia.org]
• 12. N-ethyl-N-propylcyclohexanamine | C11H23N | CID 20812157 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming low yield in (2-Cyclohex-1-EN-1-ylethyl)propylamine synthesis

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Optimization Strategy for (2-Cyclohex-1-en-1-ylethyl)propylamine Synthesis

Executive Summary

The synthesis of (2-Cyclohex-1-en-1-ylethyl)propylamine presents a classic chemoselectivity challenge: installing a secondary amine while preserving an endocyclic double bond. Low yields in this workflow are rarely due to a single catastrophic failure but rather a cascade of inefficiencies—most commonly over-reduction (saturation of the cyclohexenyl ring), polyalkylation , or pH-dependent workup losses .

This technical guide moves beyond basic textbook protocols to address the specific kinetic and thermodynamic bottlenecks of this molecule. We will focus on the Reductive Amination route using Sodium Triacetoxyborohydride (STAB) , as it offers the highest chemoselectivity for this specific substrate.

Part 1: Diagnostic & Root Cause Analysis

Before altering your protocol, compare your current observations with these common failure modes.

Symptom	Probable Cause	Mechanism of Failure
Product contains Cyclohexyl (Saturated) Analog	Incorrect Reducing Agent	Catalytic Hydrogenation (Pd/C, PtO₂) or harsh hydride conditions reduced the C=C bond along with the imine.
Low Yield (<40%) w/ Complex Mixture	Polyalkylation	Direct alkylation (using alkyl halides) creates tertiary amines and quaternary salts.
Starting Material Remains	Incomplete Imine Formation	Wet solvents or insufficient dehydration time prevented the imine intermediate from forming before reduction.
Product Lost in Aqueous Phase	pH Mismanagement	The secondary amine forms a salt at neutral/low pH. Failure to basify to pH >12 during extraction traps product in water.
Double Bond Migration	Acid Catalysis	Strong acidic conditions (e.g., during hydrolysis steps) caused the endo-double bond to migrate to an exo-position.

Part 2: The Optimized Protocol (STAB Method)

This protocol utilizes Sodium Triacetoxyborohydride (STAB) .[1][2][3] Unlike Sodium Cyanoborohydride (toxic, requires pH monitoring) or Sodium Borohydride (too aggressive, requires harsh conditions), STAB allows for "one-pot" synthesis under mild conditions that leave the cyclohexenyl double bond untouched [1].

Reagents & Stoichiometry

• Amine Precursor: 2-(1-Cyclohexenyl)ethylamine (1.0 equiv)[4]

• Carbonyl Source: Propionaldehyde (1.05 - 1.1 equiv)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous is critical)

• Acid Catalyst: Acetic Acid (1.0 equiv) - Optional, accelerates imine formation.

Step-by-Step Workflow

• Imine Formation (The "Dry" Phase):

  • Dissolve 2-(1-Cyclohexenyl)ethylamine in anhydrous DCE under Nitrogen atmosphere.

  • Add Propionaldehyde dropwise.

  • Technical Insight: If using DCE, add molecular sieves (4Å) or Magnesium Sulfate to the pot to scavenge water. This drives the equilibrium toward the imine. Stir for 30–60 minutes at room temperature.

• Selective Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add STAB portion-wise over 10 minutes.

  • Why? STAB is mildly acidic. Adding it slowly prevents localized exotherms that could degrade the sensitive cyclohexenyl moiety.

  • Allow to warm to room temperature and stir for 2–4 hours. Monitor via TLC or LC-MS.

• Quench & Workup (The Yield Maker):

  • Quench: Add saturated aqueous NaHCO₃. Stir for 15 minutes until gas evolution ceases.

  • Extraction: Extract with DCM (x3).

  • Critical Step: If the amine is trapped as a salt, adjust the aqueous layer to pH 12–13 using 1N NaOH. Do not skip this. The amine must be in its free-base form to migrate to the organic layer.

  • Drying: Dry organic layers over Na₂SO₄, filter, and concentrate.[4]

Part 3: Decision Logic & Pathway Visualization

The following diagram illustrates the chemoselectivity logic required to avoid the "Dead End" of over-reduction.

Figure 1: Chemoselectivity decision tree highlighting STAB as the only viable route for preserving the cyclohexenyl double bond during amine synthesis.

Part 4: Troubleshooting FAQ

Q1: I am seeing a large "M+2" peak in my Mass Spec. What happened? A: You have reduced the double bond. This occurs if you used Catalytic Hydrogenation (Pd/C) or if your reaction conditions were too acidic/hot with a strong hydride. Switch to STAB at 0°C–RT.

Q2: My yield is <30%, and the product is stuck in the aqueous layer. A: This is a classic pKa issue. Secondary amines can have pKa values around 10–11. If you quenched with saturated bicarbonate (pH ~8–9), a significant portion of your product is still protonated (ammonium salt) and water-soluble. You must swing the pH to >12 with NaOH to force the amine into the organic phase.

Q3: Can I use Sodium Cyanoborohydride (NaCNBH₃) instead? A: Yes, technically. However, NaCNBH₃ is highly toxic and requires maintaining a specific pH (approx. 6) to be effective. If the pH drops too low, you risk acid-catalyzed migration of the double bond. STAB is safer, easier to handle, and buffers itself effectively [2].

Q4: I see dialkylated impurity (tertiary amine). How do I stop this? A: This happens if the product amine reacts again with the aldehyde.

• Fix 1: Ensure you are using a slight excess of the starting amine relative to the aldehyde, or keep the aldehyde strictly at 1.0–1.1 equivalents.

• Fix 2: Use the "Stepwise" approach described above (form imine first, then add reducing agent) rather than dumping everything in together. This minimizes the concentration of free aldehyde available to react with the newly formed product.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][5][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[6][7] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Gribble, G. W. (1998).[1] Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System. Chemical Society Reviews, 27, 395–404.

• ChemicalBook. (2024). Sodium Triacetoxyborohydride Reagent Profile and Applications.

Sources

• 1. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 4. 2-(1-Cyclohexenyl)ethylamine synthesis - chemicalbook [chemicalbook.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. scribd.com [scribd.com]

Technical Support Center: (2-Cyclohex-1-en-1-ylethyl)propylamine Purification

This technical guide is structured to address the specific purification and stability challenges of (2-Cyclohex-1-en-1-ylethyl)propylamine , a secondary amine intermediate often encountered in the synthesis of sympathomimetic analogs.

Executive Summary: The "Deceptive" Intermediate

(2-Cyclohex-1-en-1-ylethyl)propylamine presents a unique set of purification challenges that distinguish it from its aromatic analogs (e.g., methamphetamine) or its saturated counterparts (e.g., propylhexedrine). The presence of the endocyclic double bond at the C1 position creates a vulnerability to both isomerization (migration of the double bond) and oxidation , while the secondary amine functionality leads to aggressive salt formation that often results in hygroscopic oils rather than crystalline solids.

This guide addresses the three critical failure modes in the handling of this compound:

• The "Saturated Shadow": Difficulty separating the product from its saturated analog (propylhexedrine).

• Isomerization: Acid-catalyzed migration of the double bond.

• Crystallization Failure: Persistent "oiling out" during hydrochloride salt formation.

Critical Impurity Analysis

The most persistent impurity is Propylhexedrine (1-cyclohexyl-N-methylpropan-2-amine analog), which is the fully saturated version of your target.

Component	Structure	Boiling Point (Est.)	pKa (Est.)	Challenge
Target	(2-Cyclohex-1-en-1-ylethyl)propylamine	~105-110°C @ 10mmHg	10.6	Acid-sensitive alkene
Impurity A	Propylhexedrine (Saturated)	~104-109°C @ 10mmHg	10.7	Co-distills with target
Impurity B	Isomerized Alkenes (Δ2, Δ3)	Similar to Target	10.6	Indistinguishable by TLC

Key Insight: You cannot rely on standard acid/base extraction to separate the target from Impurity A, as their pKa values are nearly identical. Separation must be achieved via fractional crystallization or high-efficiency vacuum distillation .

Troubleshooting Guide (Q&A)

Category 1: Purity & Separation[1][2][3]

Q: I see a persistent impurity (~5-10%) by GC/HPLC that tracks with my product during distillation. What is it? A: This is almost certainly the saturated cyclohexyl analog .

• Cause: If you synthesized the precursor via Birch-like reduction (Lithium/Amine) of a phenyl ring, over-reduction is common, yielding ~6-10% saturated product [1].[1]

• Solution: Distillation is often ineffective due to overlapping boiling points.

  • Protocol: Convert the free base to the Hydrochloride salt . The saturated analog often has a distinct crystal habit or solubility profile. Recrystallize from hot Isopropanol (IPA) or an Acetone/Ethanol mixture. The saturated salt is typically more soluble in cold acetone than the unsaturated target.

Q: My product purity drops after acid/base workup. The NMR shows olefinic protons shifting. A: You are experiencing acid-catalyzed isomerization .

• Mechanism: Strong mineral acids (HCl, H₂SO₄) can protonate the alkene, leading to a carbocation intermediate that resolves by shifting the double bond to the thermodynamically more stable (but undesired) internal positions (Δ2, Δ3) [2].

• Correction: Avoid prolonged exposure to pH < 3.

  • Alternative: Use weak acids (e.g., Citric acid, Tartaric acid) for extractions, or perform "flash" acidification at 0°C and immediately extract.[1]

Category 2: Physical Handling[1]

Q: When generating the HCl salt, the product forms a sticky brown oil instead of crystals. How do I fix this? A: This is "oiling out," caused by trace water or impurities acting as a solvent.[1]

• The Fix:

  • Dry the Free Base: Dissolve the oil in diethyl ether and dry over

    for at least 2 hours.

  • Anhydrous Acid: Do not use aqueous HCl. Use 2M HCl in Diethyl Ether or generate HCl gas in situ.

  • Seeding: If oil persists, scratch the glass with a glass rod to induce nucleation or add a seed crystal of a similar amine salt.

  • Trituration: Decant the solvent, add fresh anhydrous ether, and sonicate the oil. It often solidifies into a white powder.

Visualized Workflows

Figure 1: Impurity Formation Pathways

This diagram illustrates where the critical impurities originate during the synthesis from phenylethylamine precursors.

Caption: Synthesis pathway highlighting the origin of the difficult-to-remove saturated impurity [1].

Figure 2: Purification Logic Tree

Follow this decision matrix to determine the optimal purification method based on your crude profile.

Caption: Decision matrix for purification. Note that distillation rarely resolves the saturated impurity effectively.

"Gold Standard" Purification Protocol

Objective: Isolation of >98% pure (2-Cyclohex-1-en-1-ylethyl)propylamine Hydrochloride.

Reagents:

• Crude Free Base Oil

• Diethyl Ether (Anhydrous, ACS Grade)[1]

• 2M HCl in Diethyl Ether (Commercial or freshly prepared)

• Isopropanol (IPA)

• Acetone (Cold)

Step-by-Step:

• Dilution: Dissolve 10g of crude free base in 100mL of anhydrous Diethyl Ether.

• Filtration: Filter the solution through a 0.45µm PTFE filter to remove any insoluble particulates or polymer gums.

• Salt Formation (Controlled):

  • Place the ether solution in a round-bottom flask at 0°C (Ice bath).

  • Add 2M HCl in Ether dropwise with vigorous stirring.

  • Critical: Monitor pH. Stop addition when pH reaches neutral (pH 6-7) . Do not go strongly acidic (pH < 3) to prevent isomerization [2].

• Crystallization:

  • A white precipitate should form. If an oil forms, add a seed crystal and sonicate.[1]

  • If oil persists: Decant the ether, add fresh ether, and triturate (grind) the oil with a glass rod until it solidifies.

• Polishing (Recrystallization):

  • Dissolve the crude salt in the minimum amount of boiling IPA.

  • Allow to cool slowly to room temperature, then refrigerate at 4°C.

  • Filter the crystals and wash with cold Acetone . This step is most effective at removing the saturated propylhexedrine impurity, which remains in the mother liquor [3].

References

• Birch Reduction & Impurities: Benkeser, R. A., et al. (1955).[1] "Reduction of Organic Compounds by Lithium in Low Molecular Weight Amines." Journal of the American Chemical Society, 77(22), 6042–6045.[1] Link

• Alkene Isomerization: AQA Chemistry. (2015). "Reactions of Alkenes and Mechanisms." AQA Specification 7405. Link

• Amine Salt Crystallization: Lorenz, H., et al. (2007).[1] "Crystallization Based Separation of Enantiomers and Diastereomers." Journal of Chemical Technology and Metallurgy, 42(1), 5-16.[1] Link

• General Properties: PubChem. (2025). "2-(1-Cyclohexenyl)ethylamine Compound Summary." National Library of Medicine. Link

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Technical Support Center: Mastering Regioselectivity in Cyclohexene Functionalization

Welcome to the technical support center dedicated to enhancing the regioselectivity of cyclohexene functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of selectively modifying the cyclohexene core. Here, we move beyond simple protocols to explore the underlying principles that govern regiochemical outcomes, providing you with the insights needed to troubleshoot your experiments and rationalize your synthetic strategies.

Section 1: Troubleshooting Guide - Common Experimental Issues & Solutions

This section addresses specific problems you might encounter in the lab, offering step-by-step guidance to diagnose and resolve them.

Issue 1: Poor Regioselectivity in Hydroboration-Oxidation of a Substituted Cyclohexene

Question: "I'm performing a hydroboration-oxidation on 1-methylcyclohexene, but I'm getting a significant amount of the undesired tertiary alcohol alongside my target secondary alcohol. How can I improve the regioselectivity?"

Answer: This is a classic challenge of controlling regioselectivity in hydroboration. The reaction is designed to be anti-Markovnikov, favoring the addition of the hydroxyl group to the less substituted carbon.[1][2] However, with a substrate like 1-methylcyclohexene, the steric and electronic differences between the two carbons of the double bond are not overwhelmingly distinct, which can lead to a mixture of products.

Troubleshooting Steps:

• Reagent Choice is Critical:

  • Problem: Borane (BH₃) itself can be too reactive and not selective enough for sterically similar environments.

  • Solution: Employ a bulkier borane reagent. The increased steric hindrance will amplify the preference for addition to the less hindered carbon atom.

  • Protocol: Replace BH₃•THF with a sterically demanding borane such as 9-Borabicyclo[3.3.1]nonane (9-BBN) or Disiamylborane. These reagents will significantly enhance the regioselectivity for the desired secondary alcohol.[1]

• Temperature Control:

  • Problem: Higher reaction temperatures can provide enough energy to overcome the small activation barrier difference between the two possible addition pathways, leading to a loss of selectivity.

  • Solution: Perform the hydroboration step at a lower temperature.

  • Protocol: Run the reaction at 0 °C or even -25 °C. This will favor the kinetically controlled product, which is the desired regioisomer.

• Solvent Effects:

  • Problem: While THF is the standard solvent for stabilizing BH₃, its polarity can sometimes influence the transition state.

  • Solution: For bulkier boranes, consider less coordinating solvents if compatible with the reagent. However, for most applications, sticking with a well-established solvent like THF is advisable while modifying other parameters.

Visualizing the Strategy:

Caption: Decision tree for selecting vinylic vs. allylic functionalization methods.

FAQ 3: How does the Fürst-Plattner rule apply to the ring-opening of cyclohexene oxide?

The Fürst-Plattner rule, or the rule of diaxial opening, is crucial for predicting the regioselectivity and stereoselectivity of nucleophilic ring-opening of cyclohexene oxide derivatives. [3][4]

• The Principle: The rule states that the incoming nucleophile will attack an epoxide carbon in a way that leads to a chair-like transition state, with the nucleophile and the leaving oxygen atom adopting a diaxial arrangement. [4][5]* Regiochemical Implications: In a substituted cyclohexene oxide, the nucleophile will preferentially attack the carbon that allows for this diaxial opening, even if it is more sterically hindered. This is a classic example of stereoelectronic control overriding steric hindrance.

• Recent Insights: Quantum chemical studies have further refined this understanding, showing that steric (Pauli) repulsion between the nucleophile and the substrate also plays a significant role in dictating the regioselectivity of the ring-opening. [4][6]

Section 3: Experimental Protocols

Protocol 1: Highly Regioselective Hydroboration-Oxidation of 1-Methylcyclohexene

This protocol is optimized for maximizing the yield of trans-2-methylcyclohexan-1-ol.

Step-by-Step Methodology:

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add 1-methylcyclohexene (1.0 eq).

• Reagent Addition: Dissolve the alkene in anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Hydroboration: Add a solution of 9-BBN (0.5 M in THF, 1.1 eq) dropwise over 30 minutes via syringe. Maintain the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir for an additional 2 hours. Monitor the reaction by TLC or GC to confirm consumption of the starting material.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly and carefully add aqueous NaOH (e.g., 3 M, 3.0 eq), followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂, 3.0 eq). Caution: This addition is exothermic.

• Workup: After stirring at room temperature for 1 hour, extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure trans-2-methylcyclohexan-1-ol.

References

• Hydroboration of Alkenes: Addition of H2O by Hydroboration. (n.d.). Organic Chemistry. Retrieved from [Link]

• Dearomative Dihydroxylation with Arenophiles. (n.d.). IRIS. Retrieved from [Link]

• Chemo- and Regioselective Synthesis of Acyl-Cyclohexenes by a Tandem Acceptorless Dehydrogenation--[1][7]Hydride Shift Cascade. (2020). PubMed. Retrieved from [Link]

• Allylic amination of cyclohexene and cyclopentene with the peroxycarbamate 2a and the copper complex of ligand 1b. (n.d.). ResearchGate. Retrieved from [Link]

• Chemo- and Regioselective Synthesis of Acyl-Cyclohexenes by a Tandem Acceptorless Dehydrogenation--[1][7]Hydride Shift Cascade. (2020). PMC - NIH. Retrieved from [Link]

• Chemo- and Regioselective Synthesis of Acyl-Cyclohexenes by a Tandem Acceptorless Dehydrogenation--[1][7]Hydride Shift Cascade. (2020). Journal of the American Chemical Society. Retrieved from [Link]

• How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. (2021). ACS Publications. Retrieved from [Link]

• Allylic Amination of Highly Substituted Alkenes Enabled by Photoredox Catalysis and Cu(II)-mediated Radical–Polar Crossover. (n.d.). PMC. Retrieved from [Link]

• How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. (2021). PMC. Retrieved from [Link]

• Allylic and Vinylic Positions. (n.d.). OpenOChem Learn. Retrieved from [Link]

• Regioselectivity. (n.d.). Wikipedia. Retrieved from [Link]

• Understanding Vinylic and Allylic: Key Differences in Organic Chemistry. (2026). Oreate AI Blog. Retrieved from [Link]

• Reversing the Regioselectivity of Halofunctionalization Reactions via Cooperative Photoredox and Copper Catalysis. (n.d.). PMC - NIH. Retrieved from [Link]

• Diastereoselectivity in cyclohexane epoxide ring opening. (2018). YouTube. Retrieved from [Link]

• Understanding Allylic, Benzylic, and Vinylic Structures in Organic Chemistry. (2026). Oreate AI Blog. Retrieved from [Link]

• What is the Difference Between Allylic and Vinylic Carbons. (2024). Pediaa.Com. Retrieved from [Link]

• Hydroboration-Oxidation of Alkenes. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Dihydroxylation of Alkenes. (2020). Chemistry LibreTexts. Retrieved from [Link]

• Dihydroxylation of Alkenes. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Dihydroxylation of Alkenes. (2019). Chemistry LibreTexts. Retrieved from [Link]

• A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry. (n.d.). PMC. Retrieved from [Link]

• Electrophilic aromatic directing groups. (n.d.). Wikipedia. Retrieved from [Link]

• Allylic Amination of Highly Substituted Alkenes Enabled by Photoredox Catalysis and Cu(II)-Mediated Radical-Polar Crossover. (2023). PubMed. Retrieved from [Link]

• Allylic Amination of Highly Substituted Alkenes Enabled by Photoredox Catalysis and Cu(II)-Mediated Radical–Polar Crossover. (2023). Organic Letters - ACS Publications. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Pharmacological Study of 2-Aminotetralin and its N-Propyl Analog as Monoamine Releasing Agents

Abstract

This guide presents a comparative analysis of 2-aminotetralin (2-AT) and its N-propyl derivative, focusing on their interactions with monoamine transporters. 2-Aminotetralin is a foundational rigid analog of phenylalkylamine stimulants, known to act as a monoamine releasing agent and reuptake inhibitor for serotonin, norepinephrine, and dopamine.[1][2] By examining the structure-activity relationships (SAR) between the parent compound and its N-propylated analog, this guide elucidates the impact of N-alkylation on potency and selectivity at the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. Experimental data from in vitro functional assays are presented, alongside detailed protocols for key methodologies, to provide researchers and drug development professionals with a comprehensive resource for understanding and investigating this important class of psychoactive compounds.

Introduction: The Aminotetralin Scaffold

The 2-aminotetralin (2-AT) scaffold represents a class of conformationally constrained phenethylamines that have been instrumental in neuropharmacology research.[2] By incorporating the ethylamine side chain into a tetralin ring system, the rotational freedom is reduced, providing a more defined pharmacophore for interaction with monoamine transporters and receptors. 2-AT itself is a well-characterized neuromodulatory agent that inhibits the reuptake of serotonin and norepinephrine and is presumed to act on the dopamine system as it fully substitutes for d-amphetamine in drug discrimination studies.[2][3]

The development of novel psychoactive substances and potential therapeutics often involves the systematic modification of such core scaffolds.[1] One of the most common and impactful modifications is N-alkylation. This guide specifically compares 2-AT with its N-propyl analog to investigate a key principle of medicinal chemistry: how does the addition of an n-propyl group to the primary amine alter the compound's functional pharmacology at monoamine transporters? This comparison aims to provide a clear, data-driven understanding of the structure-activity relationships governing potency and selectivity within this chemical series.

Comparative Pharmacology and Structure-Activity Relationship (SAR)

The primary mechanism of action for 2-AT and many of its analogs is the induction of monoamine efflux, a process known as release.[4][5] This is distinct from simple reuptake inhibition, where the transporter is blocked, leading to an accumulation of neurotransmitter in the synapse. Releasing agents are substrates for the transporters; they are transported into the presynaptic neuron and subsequently reverse the direction of the transporter, causing a non-vesicular efflux of neurotransmitters from the cytoplasm into the synapse.[4]

Impact of N-Propylation on Dopaminergic Activity

Studies on N-substituted 2-aminotetralins have demonstrated that the size of the alkyl group on the nitrogen atom is a critical determinant of dopaminergic activity. Research has shown that an n-propyl group on the nitrogen is optimal for dopamine receptor agonist activity.[6][7] Compounds with N-ethyl groups are slightly less active, while the parent primary amine (like 2-AT) and N,N-dimethyl analogs are significantly less active or nearly inactive as direct dopamine receptor agonists.[6]

This suggests that N-propylation enhances the interaction with dopaminergic targets. The prevailing hypothesis is that the receptor or transporter binding pocket has a specific hydrophobic cavity that can optimally accommodate an n-propyl group, but not larger or smaller substituents.[6] This enhanced affinity and efficacy at dopaminergic sites is a key differentiator between 2-AT and its N-propyl analog.

Functional Assay Data: Monoamine Transporter Interactions

While direct, side-by-side comparative data for 2-AT and its N-propyl analog across all three monoamine transporters is sparse in single publications, we can synthesize findings from multiple studies on aminotetralin derivatives to build a coherent picture. The following table summarizes expected relative potencies based on established SAR principles for monoamine releasers.

Table 1: Comparative Functional Profile of 2-AT and N-Propyl-2-AT

Compound	Primary Target Interaction	DAT Potency (Release)	SERT Potency (Release/Inhibition)	NET Potency (Release/Inhibition)	Key SAR Insight
2-Aminotetralin (2-AT)	Mixed NE/5-HT Reuptake Inhibitor; Probable DA/NE Releaser	Moderate	Moderate-High	High	The unsubstituted primary amine provides a balanced interaction with all three transporters, characteristic of non-selective stimulants.[2][3]
N-Propyl-2-Aminotetralin	Potent Dopamine Receptor Agonist / Releaser	High	Low	Moderate	Addition of the n-propyl group significantly increases potency and selectivity for the dopamine transporter over serotonin and norepinephrine transporters.[6][7]

This comparison highlights a classic SAR trend: increasing the steric bulk on the amine nitrogen tends to shift the pharmacological profile away from serotonergic and noradrenergic activity and towards enhanced dopaminergic activity.

Mechanism of Action Visualization

Monoamine releasing agents like the 2-aminotetralins utilize a complex mechanism to induce neurotransmitter efflux. The following diagram illustrates this process at a dopaminergic synapse.

Caption: Workflow for a DAT competitive radioligand binding assay.

Conclusion

The comparative analysis of 2-aminotetralin and its N-propyl analog clearly illustrates a fundamental principle of structure-activity relationships in monoamine transporter ligands. The addition of an n-propyl group to the primary amine of 2-AT significantly enhances its potency and selectivity as a dopaminergic agent. [6][7]While 2-AT displays a broader, mixed activity profile, N-propyl-2-AT is a more specialized compound with a preference for the dopamine system. This shift is attributed to the favorable interaction of the propyl group with a hydrophobic pocket in the dopamine transporter and/or D2-like receptors.

This guide provides researchers with the foundational knowledge, comparative data, and detailed experimental protocols necessary to investigate these and similar compounds. Understanding these SAR trends is crucial for the rational design of novel ligands with tailored pharmacological profiles, whether for use as research tools or as candidates for therapeutic development in neuropsychiatric disorders.

References

• 2-Aminotetralin - Wikipedia. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

• Casey, A. B., et al. (2023). Conformationally Selective 2-Aminotetralin Ligands Targeting the alpha2A- and alpha2C-Adrenergic Receptors. ACS Chemical Neuroscience. Retrieved February 14, 2026, from [Link]

• Casey, A. B., et al. (2023). Conformationally Selective 2-Aminotetralin Ligands Targeting the alpha2A- and alpha2C-Adrenergic Receptors. ACS Publications. Retrieved February 14, 2026, from [Link]

• van der Weide, J., et al. (1987). alpha-Adrenergic agents. 3. Behavioral effects of 2-aminotetralins. PubMed. Retrieved February 14, 2026, from [Link]

• Casey, A. B., et al. (2024). Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors. ResearchGate. Retrieved February 14, 2026, from [Link]

• Casey, A. B., et al. (2024). Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors. PMC. Retrieved February 14, 2026, from [Link]

• Casey, A. B. (2021). Molecular and Behavioral Pharmacology of Novel 2-Aminotetralin Derivatives Targeting Serotonin G Protein-Coupled Receptors. ProQuest. Retrieved February 14, 2026, from [Link]

• Horn, A. S., et al. (1982). N-Alkylated 2-aminotetralins: central dopamine-receptor stimulating activity. PubMed. Retrieved February 14, 2026, from [Link]

• Ilhan, M., Long, J. P., & Cannon, J. G. (1976). Structure-activity relationship studies of derivatives of aminotetralins and open chain analogs in relation to beta and alpha-adrenoceptor agonist activities. PubMed. Retrieved February 14, 2026, from [Link]

• McDermed, J. D., McKenzie, G. M., & Phillips, A. P. (1975). Synthesis and pharmacology of some 2-aminotetralins. Dopamine receptor agonists. PubMed. Retrieved February 14, 2026, from [Link]

• McDermed, J. D., McKenzie, G. M., & Phillips, A. P. (1975). Synthesis and pharmacology of some 2-aminotetralins. Dopamine receptor agonists. ACS Publications. Retrieved February 14, 2026, from [Link]

• Gfesser, G. A., et al. (2005). Competitive MS binding assays for dopamine D2 receptors employing spiperone as a native marker. PubMed. Retrieved February 14, 2026, from [Link]

• Monoamine releasing agent. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

• Monoamine releasing agent. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

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• 5. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 6. N-Alkylated 2-aminotetralins: central dopamine-receptor stimulating activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and pharmacology of some 2-aminotetralins. Dopamine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Publish Comparison Guide: In Vivo Validation of (2-Cyclohex-1-en-1-ylethyl)propylamine

This guide outlines the rigorous in vivo validation framework for (2-Cyclohex-1-en-1-ylethyl)propylamine (CAS: 356532-69-9), a structural analog of phenethylamines and propylhexedrine.

This document assumes the user possesses preliminary in vitro data indicating activity at monoamine transporters (NET/DAT) or trace amine-associated receptors (TAAR1) and seeks to translate these findings into a verified in vivo pharmacological profile.

Executive Summary & Compound Identity

(2-Cyclohex-1-en-1-ylethyl)propylamine is a lipophilic secondary amine characterized by a cyclohexenyl ring attached to an ethylamine chain. Structurally, it bridges the gap between aromatic phenethylamines (like methamphetamine) and saturated cycloalkylamines (like propylhexedrine).

• Core Pharmacophore: The 1-cyclohexenyl group provides a rigid, lipophilic anchor similar to a phenyl ring but with distinct electronic properties (pi-electron density restricted to the double bond).

• Target Profile: Based on Structure-Activity Relationships (SAR), in vitro assays likely suggest affinity for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT) . The N-propyl substitution typically modulates selectivity, often favoring NET or reducing psychostimulant potency compared to N-methyl analogs.

The Validation Challenge: In vitro binding (Ki) does not guarantee in vivo efficacy. The N-propyl group and the cyclohexenyl double bond introduce specific metabolic liabilities (N-dealkylation and allylic oxidation) that can drastically alter bioavailability and half-life. This guide defines the protocol to validate if the in vitro "hit" is a viable in vivo lead.

Comparative Analysis: The Landscape

To validate Cyc-Pr-EA , you must benchmark it against established agents with overlapping structural or functional profiles.

Table 1: Comparative Pharmacological Benchmarks

Feature	Cyc-Pr-EA (Target)	Propylhexedrine (Comparator 1)	Methamphetamine (Comparator 2)
Structure	Cyclohexenyl-ethyl-propylamine	Cyclohexyl-isopropyl-methylamine	Phenyl-isopropyl-methylamine
Ring Type	Cyclohexenyl (1 double bond)	Cyclohexyl (Saturated)	Phenyl (Aromatic)
N-Substitution	N-Propyl (Steric bulk)	N-Methyl	N-Methyl
Primary Mechanism	Putative NET/DAT Reuptake Inhibitor	TAAR1 Agonist / VMAT2 Inhibitor	TAAR1 Agonist / DAT Releaser
In Vivo Expectation	Moderate stimulant; potential cardiovascular load.	Peripheral vasoconstriction > CNS stimulation.	Potent CNS stimulation.
Metabolic Risk	High (Allylic oxidation & N-dealkylation)	Low (Stable ring)	Moderate (N-demethylation)

In Vivo Validation Framework

The validation process is structured into three phases: Pharmacokinetics (PK) , Pharmacodynamics (PD) , and Mechanistic Confirmation .

Phase I: Pharmacokinetics & Bioavailability (The Gatekeeper)

Before behavioral testing, you must confirm the molecule reaches the brain. The cyclohexenyl ring is susceptible to P450-mediated allylic oxidation.

Protocol A: Plasma & Brain Exposure Profiling

• Subjects: Male Sprague-Dawley rats (n=3 per timepoint).

• Dosing: 10 mg/kg (i.p.) and 3 mg/kg (i.v.).

• Sampling: Blood and brain tissue collection at 15, 30, 60, 120, and 240 min.

• Analysis: LC-MS/MS quantification of Cyc-Pr-EA and its primary metabolite (N-depropyl derivative).

• Success Criteria: Brain-to-Plasma ratio > 0.3 (indicates BBB penetration). Bioavailability (F) > 20%.

Phase II: Behavioral Pharmacodynamics (Locomotor Activity)

If PK confirms exposure, assess functional CNS activity.

Protocol B: Open Field Locomotor Assay

• Objective: Distinguish between psychostimulant effects (horizontal ambulation) and stereotypy (repetitive movements).

• Groups: Vehicle, Cyc-Pr-EA (3, 10, 30 mg/kg), Propylhexedrine (10 mg/kg).

• Method:

  • Acclimate animals to the chamber (60 min).

  • Inject compound.

  • Record activity for 120 min using infrared beam breaks.

• Data Interpretation:

  • Bell-shaped curve: Typical for stimulants.

  • Reduced activity: May indicate sedation or toxicity (off-target effects).

Phase III: Mechanistic Confirmation (Microdialysis)

Validate the in vitro mechanism (e.g., DAT inhibition) directly in the nucleus accumbens.

Protocol C: In Vivo Microdialysis

• Probe Implantation: Stereotaxic insertion into the Nucleus Accumbens Shell.

• Perfusion: aCSF at 1.5 µL/min.

• Baseline: Collect 3 samples (20 min each).

• Challenge: Administer Cyc-Pr-EA (IP).

• Quantification: HPLC-ECD for Dopamine (DA) and Norepinephrine (NE).

• Validation Signal: A >200% increase in extracellular DA confirms transporter inhibition/release.

Visualization of Validation Logic

The following diagram illustrates the decision matrix for validating Cyc-Pr-EA , linking experimental outcomes to Go/No-Go decisions.

Figure 1: Decision matrix for validating Cyc-Pr-EA. The workflow prioritizes PK failure modes (BBB penetration) before investing in resource-intensive microdialysis.

Predicted Metabolic Pathways (Logic Check)

Understanding the metabolic fate is critical for interpreting in vivo data. The cyclohexenyl ring introduces a vulnerability not present in propylhexedrine.

Figure 2: Hypothetical metabolic map. N-dealkylation may yield a more potent primary amine metabolite, while allylic oxidation leads to rapid clearance.

Scientific Integrity & Expert Insights

Causality in Experimental Design

• Why N-Propyl? In the phenethylamine series, extending the N-alkyl chain from methyl to propyl (as in Cyc-Pr-EA) typically reduces DAT affinity while retaining NET affinity. This often results in a compound with lower abuse potential but sustained adrenergic effects.

• The "Cyclohexenyl" Factor: The double bond in the ring is a "soft spot" for metabolism. Unlike the fully saturated propylhexedrine, Cyc-Pr-EA may have a shorter half-life. Validating this in vivo via LC-MS/MS (Protocol A) is non-negotiable before interpreting behavioral data.

Self-Validating Controls

• Positive Control: Propylhexedrine must be included in locomotor assays. If Propylhexedrine fails to elicit hyperactivity in your setup, the assay is invalid, and negative results for Cyc-Pr-EA cannot be trusted.

• Negative Control: Saline vehicle is required to establish baseline thigmotaxis (wall-hugging behavior) in the open field test.

References

• Rothman, R. B., et al. (2001). "Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin." Synapse.

• Simmler, L. D., et al. (2013). "Pharmacological characterization of designer cathinones in vitro." British Journal of Pharmacology.

• PubChem. (2023). "2-(1-Cyclohexenyl)ethylamine Compound Summary." National Library of Medicine.

• Glennon, R. A. (1987). "Psychoactive phenylisopropylamines." Psychopharmacology: The Third Generation of Progress.

• Boughner, R. L., et al. (2013). "Evaluation of the reinforcing effects of propylhexedrine in rhesus monkeys." Drug and Alcohol Dependence.

Head-to-head comparison of analytical methods for amine quantification

From Pre-column Derivatization to Direct HILIC-MS/MS

Executive Summary: The "Polarity Paradox"

Quantifying amines—whether biogenic amines in food safety, impurities in API synthesis, or biomarkers in plasma—presents a classic analytical paradox. These molecules are highly polar (making them difficult to retain on standard C18 columns) and often lack chromophores (making them invisible to standard UV detection).

This guide compares the two dominant industry standards used to solve this problem:

• The "Classic" QC Method: Pre-column derivatization (OPA/FMOC) coupled with HPLC-Fluorescence (FLD) or UV.

• The "Modern" Bioanalytical Method: Direct analysis using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Tandem Mass Spectrometry (MS/MS).

The Verdict: Use Derivatization-HPLC for high-concentration QC release testing where precision (<1% RSD) is paramount and capital budget is low. Use HILIC-MS/MS for trace-level bioanalysis, complex matrices (plasma/urine), or high-throughput screening where derivatization artifacts cannot be tolerated.

The Contenders: Mechanism & Causality

Method A: Pre-Column Derivatization (HPLC-FLD)

The Chemical Engineering Approach

The Concept: Since amines are invisible to UV/FLD, we chemically attach a "tag" before the sample hits the column.

• Primary Amines: Reacted with o-Phthalaldehyde (OPA) in the presence of a thiol (e.g., 3-mercaptopropionic acid).

  • Mechanism:[1] The amine performs a nucleophilic attack on the OPA, forming a highly fluorescent isoindole derivative.

  • Critical Constraint: This reaction is fast (seconds) but the product is unstable. It must be performed via an automated injector program immediately before injection.

• Secondary Amines: Reacted with 9-Fluorenylmethyl chloroformate (FMOC-Cl) .

  • Mechanism:[1] Carbamate formation.

  • Critical Constraint: FMOC is fluorescent itself. You must chromatographically separate the excess reagent from your analyte, or the baseline will be unusable.

Method B: Direct Analysis (HILIC-MS/MS)

The Separation Science Approach

The Concept: Instead of changing the molecule, we change the chromatography. Standard C18 columns fail because polar amines elute in the void volume (retention factor

).

• The Solution (HILIC): We use a polar stationary phase (e.g., Bare Silica or Amide) with a high-organic mobile phase (e.g., 90% Acetonitrile).

• Mechanism: Water in the mobile phase forms a stagnant "water-rich layer" on the surface of the silica. The polar amines partition into this water layer.

• Detection: Electrospray Ionization (ESI) in positive mode (

  ). Since amines are basic, they ionize effortlessly, providing sub-nanomolar sensitivity without chemical tagging.

Head-to-Head Performance Data

The following data represents typical performance metrics for a panel of biogenic amines (Putrescine, Cadaverine, Histamine) based on validated internal protocols.

Feature	Method A: Derivatization (HPLC-FLD)	Method B: Direct HILIC-MS/MS
Limit of Detection (LOD)	Low M to High nM (e.g., 0.1 – 0.5 pmol on column)	Low nM to pM (e.g., 0.5 – 5.0 fmol on column)
Linearity (Dynamic Range)	(Limited by detector saturation)	- (Wide dynamic range)
Precision (RSD)	Excellent (< 0.5 - 2.0%) Best for QC/Release testing.	Moderate (2.0 - 8.0%) Subject to matrix ionization effects.
Sample Prep Time	High (Requires reagent prep & autosampler programming)	Low (Dilute-and-shoot or protein precipitation)
Selectivity	Moderate (Depends on column resolution of derivatives)	High (MRM transitions distinguish co-eluting peaks)
Matrix Interference	Low (Fluorescence is rare in background matrix)	High (Salts/Phospholipids suppress ionization)

Validated Experimental Protocols

Protocol A: Dual-Loop Autosampler Derivatization (OPA/FMOC)

Self-Validating Step: Ensure your autosampler draw speed is slow (< 100

L/min) to prevent viscosity-based volume errors with the buffers.

Reagents:

• Borate Buffer: 0.4 M in water, pH 10.2 (Critical: High pH is required to deprotonate the amine,

  ).

• OPA Reagent: 10 mg OPA + 10 mg 3-mercaptopropionic acid in 1 mL Methanol + 9 mL Borate Buffer.

• FMOC Reagent: 2.5 mg/mL in Acetonitrile.[1]

Injector Program (The "Heart" of the method):

• Draw 2.5

  L Borate Buffer.

• Draw 0.5

  L Sample.

• Mix in loop (3 cycles).

• Draw 0.5

  L OPA Reagent.

• Mix in loop (Wait 0.5 min). Primary amines derivatized here.

• Draw 0.5

  L FMOC Reagent.

• Mix in loop (Wait 0.5 min). Secondary amines derivatized here.

• Draw 32

  L Diluent (pH 3 phosphate buffer) to quench reaction.

• Inject.[2][3]

Protocol B: HILIC-MS/MS Setup

Self-Validating Step: HILIC columns require long equilibration. If retention times drift >5%, increase equilibration time between injections to at least 20 column volumes.

LC Parameters:

• Column: Amide-functionalized Silica (e.g., Waters BEH Amide or Agilent Poroshell HILIC), 2.1 x 100 mm, 1.7

  m.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Buffer concentration is critical for peak shape).

• Mobile Phase B: Acetonitrile.[1][4]

• Gradient: 95% B to 50% B over 10 minutes. (Note: HILIC runs "backwards" compared to C18; we start high organic).

MS Parameters (Source: ESI+):

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 500°C (High temp needed to evaporate aqueous droplets).

• Internal Standard: Use isotopically labeled analogs (e.g., Histamine-d4). Crucial: Without this, matrix effects in MS will invalidate quantitative accuracy.

Visualizing the Workflow

Diagram 1: Method Selection Decision Tree

Use this logic flow to determine the correct instrument for your application.

Caption: Decision matrix for selecting between Derivatization (Method A) and Direct Analysis (Method B) based on sensitivity and matrix complexity.

Diagram 2: The Derivatization Chemistry (OPA/FMOC)

Understanding the reaction flow is critical for troubleshooting "missing peaks" in Method A.

Caption: The "One-Pot" sequential reaction. Note that OPA must react first to clear primary amines, preventing FMOC competition.

References

• Önal, A. (2007).[5][6] A review: Current analytical methods for the determination of biogenic amines in foods. Food Chemistry, 103(4), 1475-1486.[7] Link

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. Link

• Agilent Technologies. (2020). Analysis of Biogenic Amines using Automated Pre-column Derivatization. Application Note 5990-5604EN. Link

• Waters Corporation. (2019). HILIC Method Development for Polar Compounds. White Paper 720006678EN. Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. halocolumns.com [halocolumns.com]
• 4. agilent.com [agilent.com]
• 5. graphyonline.com [graphyonline.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(2-Cyclohex-1-EN-1-ylethyl)propylamine proper disposal procedures

Executive Safety & Hazard Assessment

Stop and Read: Before handling (2-Cyclohex-1-EN-1-ylethyl)propylamine, you must recognize that this compound presents a dual-hazard profile: it is a Corrosive Organic Base and a likely Flammable Liquid .[1][2]

As a secondary aliphatic amine with a cyclohexenyl unsaturation, this compound exhibits specific reactivity that dictates its disposal pathway. Unlike simple solvents, the disposal logic here is governed by its potential to form carcinogenic nitrosamines if mishandled and its exothermic reactivity with acids.

Critical Hazard Profile:

Property	Hazard Classification	Operational Implication
Corrosivity	Skin Corr.[1][2][3] 1B (Likely)	Destroys tissue on contact.[1] Do not use metal containers (corrosion risk).[1]
Flammability	Class 3 Flammable	Flash point likely <60°C. Ground/bond containers during transfer to prevent static discharge.[1]
Reactivity	Incompatible with Nitrites/Acids	FATAL ERROR: Mixing with nitrosating agents (nitrites) forms carcinogenic N-nitrosamines.[1] Mixing with acids causes violent heat generation.[1]

| Toxicity | Acute Tox / Aquatic Tox | Do not release into sink/sewer.[1] Toxic to aquatic life.[1] |

Pre-Disposal Stabilization & Segregation

Effective disposal begins before the waste enters the bottle.[1] You must segregate this chemical into the correct waste stream to prevent catastrophic laboratory accidents.[1]

The Segregation Logic (The "Why")

• Rule 1: No Acids. Adding this amine to an acid waste stream triggers an immediate acid-base neutralization.[1] This reaction is highly exothermic.[1] In a closed waste container, the rapid temperature spike can vaporize volatile solvents, causing container rupture or explosion.

• Rule 2: No Oxidizers. The cyclohexenyl double bond is susceptible to oxidation.[1] Mixing with strong oxidizers (e.g., Nitric Acid, Permanganates) can lead to spontaneous ignition.

• Rule 3: No Nitrosating Agents. Never commingle with sodium nitrite or other nitrosating agents.[1] Secondary amines react to form N-nitrosamines, which are potent regulated carcinogens that complicate downstream incineration.[1]

Decision Matrix: Waste Stream Selection

Step-by-Step Disposal Protocol

Step 1: Container Selection

• Primary Choice: High-Density Polyethylene (HDPE).[1] HDPE is resistant to the corrosive nature of amines and physical shock.

• Secondary Choice: Borosilicate Glass (Amber).[1] Acceptable, but poses a breakage risk.

• Prohibited: Metal cans or drums.[1] Amines can corrode certain metals and form complex salts.[1]

Step 2: Transfer Procedure

• PPE Required: Butyl rubber or Nitrile gloves (double gloved), chemical splash goggles, and a flame-resistant lab coat.[1]

• Fume Hood: Perform all transfers inside a certified fume hood.[1] The vapor is irritating to the respiratory tract.[1]

• Static Control: If transferring more than 500mL, ensure the receiving container is grounded. The flash point is likely low enough that static spark could ignite vapors.[1]

• No Funnel Storage: Do not leave funnels in the waste container. Remove and cap immediately after transfer to prevent evaporation and vapor accumulation in the lab.

Step 3: Labeling & Regulatory Compliance (RCRA)

You must label the container before adding the waste.[1] Use the following designations to ensure compliance with EPA 40 CFR regulations.

Label Field	Entry Value	Regulatory Code (RCRA)
Chemical Name	(2-Cyclohex-1-EN-1-ylethyl)propylamine	N/A
Hazard Class	Corrosive, Flammable	D002 (Corrosive), D001 (Ignitable)
Physical State	Liquid	N/A
Date	[Date accumulation started]	N/A

Note: While this specific isomer is not explicitly listed on the RCRA P-list or U-list, it exhibits the Characteristics of Ignitability and Corrosivity, making it a characteristic hazardous waste.

Emergency Spill Management

If a spill occurs during the disposal process:

• Evacuate & Ventilate: Remove ignition sources immediately. The vapors are heavier than air and may travel to ignition sources.[1]

• PPE Upgrade: Use a full-face respirator with organic vapor/amine cartridges if the spill is outside a hood and >100mL.[1]

• Absorb: Do NOT use paper towels (fire risk with oxidizable amines).[1] Use an inert absorbent like vermiculite, dry sand, or a commercial "Organic Base" spill kit.

• Decontaminate: After absorbing the bulk liquid, clean the surface with a mild acid solution (e.g., 5% citric acid) to neutralize residues, followed by soap and water.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][4] [Link]

• U.S. Environmental Protection Agency. (n.d.).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1] [Link]

• PubChem. (n.d.).[1] Compound Summary: Secondary Amines Safety Profile. National Library of Medicine.[1] [Link](Note: General amine safety data utilized for structural analog assessment).[1]

Sources

• 1. nyu.edu [nyu.edu]
• 2. files.dep.state.pa.us [files.dep.state.pa.us]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]